![molecular formula C15H24 B1246303 Pentalenene](/img/structure/B1246303.png)
Pentalenene
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Overview
Description
Pentalenene is a sesquiterpene and an ortho-fused tricyclic hydrocarbon.
Scientific Research Applications
Pentalenene Synthase: Molecular Insights and Expression
This compound synthase, a key enzyme in the formation of the sesquiterpene hydrocarbon this compound, was extensively studied, leading to its purification, cloning, and expression in Escherichia coli. This enzyme, originating from Streptomyces UC5319, plays a crucial role in catalyzing the cyclization of farnesyl diphosphate to this compound. The detailed molecular and kinetic characterization of both the native and recombinant this compound synthase offers valuable insights into its function and potential applications in biosynthesis and biotechnology (Cane et al., 1994).
Computational Insights into this compound Formation
Quantum chemical computations have been employed to study the polycyclization pathways of the farnesyl cation leading to this compound. These studies revealed two distinct pathways, each involving unique intermediates, and highlighted the role of this compound synthase in regulating proton removal during the cyclization process. This computational approach not only enhances our understanding of this compound's formation but also supports experimental studies on this compound synthase (Gutta & Tantillo, 2006).
Isotopically Sensitive Branching in this compound Synthesis
The synthesis of this compound and its isotopic branching was analyzed using the H309A mutant of this compound synthase. This research provided support for a mechanism involving a 7-protoilludyl cation, initially predicted through quantum-chemical calculations. This study offers a mechanistic understanding of the enzyme-catalyzed carbocation cascade reaction leading to this compound (Zu et al., 2012).
Structural Analysis of this compound Synthase
The crystal structure of this compound synthase provided significant insights into the active site features responsible for the cyclization of farnesyl diphosphate to this compound. This structural analysis revealed how the enzyme's active site serves as a template to stabilize reactive carbocation intermediates, offering a deeper understanding of terpenoid cyclization reactions in biological systems (Lesburg et al., 1997).
This compound in Antibiotic Biosynthesis
A gene cluster encoding enzymes for the biosynthesis of the antibiotic pentalenolactone was identified in Streptomyces avermitilis. This cluster includes genes like ptlI, encoding a cytochrome P450 enzyme that plays a role in the oxidation of this compound. The discovery of this gene cluster is a significant step in understanding the biosynthesis of pentalenolactone, an important sesquiterpene antibiotic, and the role of this compound therein (Quaderer et al., 2006; Tetzlaff et al., 2006).
properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1R,2R,5S,8S)-2,6,10,10-tetramethyltricyclo[6.3.0.01,5]undec-6-ene |
InChI |
InChI=1S/C15H24/c1-10-7-12-8-14(3,4)9-15(12)11(2)5-6-13(10)15/h7,11-13H,5-6,8-9H2,1-4H3/t11-,12-,13+,15-/m1/s1 |
InChI Key |
YGIVIHRLDOVJLL-GUIRCDHDSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@H]2[C@]13CC(C[C@H]3C=C2C)(C)C |
SMILES |
CC1CCC2C13CC(CC3C=C2C)(C)C |
Canonical SMILES |
CC1CCC2C13CC(CC3C=C2C)(C)C |
synonyms |
pentalenene |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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